Cas no 494846-35-4 (Cyclopropanecarbonitrile, 3-(4-fluorophenyl)-2,2-dimethyl-, (1S,3S)-)

• Product Name: Cyclopropanecarbonitrile, 3-(4-fluorophenyl)-2,2-dimethyl-, (1S,3S)-
• CAS No: 494846-35-4
• MF: C₁₂H₁₂FN
• MW: 189.228786468506
• CID: 1522667
• Update Time: 2024-08-24

Cyclopropanecarbonitrile, 3-(4-fluorophenyl)-2,2-dimethyl-, (1S,3S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile, 3-(4-fluorophenyl)-2,2-dimethyl-, (1S,3S)-

• Inchi： 1S/C12H12FN/c1-12(2)10(7-14)11(12)8-3-5-9(13)6-4-8/h3-6,10-11H,1-2H3/t10-,11-/m0/s1
• InChI Key： JJFJAKFBIWCBTL-QWRGUYRKSA-N
• SMILES： [C@H]1(C#N)[C@H](C2=CC=C(F)C=C2)C1(C)C

Computed Properties

• Exact Mass: 189.09546

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 283.7±40.0 °C(Predicted)
• PSA: 23.79